Cas no 1251633-82-5 (2-{3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}-N-phenylacetamide)

• Product Name: 2-{3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}-N-phenylacetamide
• CAS No: 1251633-82-5
• MF: C₂₂H₁₈N₄O₃
• MW: 386.403324604034
• CID: 5396711
• Update Time: 2025-10-22

2-{3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]-N-phenylacetamide
• 2-{3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}-N-phenylacetamide

• Inchi： 1S/C22H18N4O3/c1-15-8-5-6-11-17(15)20-24-21(29-25-20)18-12-7-13-26(22(18)28)14-19(27)23-16-9-3-2-4-10-16/h2-13H,14H2,1H3,(H,23,27)
• InChI Key： YFGVJNAUMJAEAW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CN1C(=O)C(C2ON=C(C3=CC=CC=C3C)N=2)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-{3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}-N-phenylacetamide

2-{3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}-N-phenylacetamide (CAS No. 1251633-82-5): An Overview

2-{3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}-N-phenylacetamide (CAS No. 1251633-82-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, an oxadiazole moiety, and a phenylacetamide group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-{3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}-N-phenylacetamide (CAS No. 1251633-82-5) is particularly noteworthy due to its combination of aromatic and heterocyclic rings. The presence of the pyridine ring imparts basic properties to the molecule, while the oxadiazole moiety is known for its stability and ability to form strong hydrogen bonds. The phenylacetamide group adds further complexity and potential for interaction with biological targets.

In recent years, there has been a growing interest in the development of small molecules with specific biological activities for therapeutic purposes. CAS No. 1251633-82-5 has been studied for its potential as an inhibitor of various enzymes and receptors. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways and cell proliferation.

A study published in the Journal of Medicinal Chemistry in 2020 reported that CAS No. 1251633-82-5 demonstrated significant anti-inflammatory properties in vitro. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that CAS No. 1251633-82-5 could be a promising candidate for the treatment of inflammatory diseases.

Furthermore, preclinical studies have explored the potential of CAS No. 1251633-82-5 as an anticancer agent. A study conducted by a team at the National Cancer Institute found that this compound exhibited selective cytotoxicity against several cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell cycle progression.

The pharmacokinetic properties of CAS No. 1251633-82-5 have also been investigated to assess its suitability for drug development. Studies have shown that the compound has favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further clinical evaluation. However, challenges such as solubility and metabolic stability need to be addressed to optimize its therapeutic potential.

In addition to its potential therapeutic applications, CAS No. 1251633-82-5 has been used as a tool compound in chemical biology research to probe the function of specific proteins and pathways. Its ability to modulate enzyme activity and cellular processes makes it a valuable reagent for understanding complex biological systems.

The synthesis of CAS No. 1251633-82-5 involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the formation of the pyridine ring through cyclization reactions and the introduction of the oxadiazole moiety via condensation reactions. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale.

In conclusion, CAS No. 1251633-82-5, or 2-{3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-y]-l]-l}-N-phe\-nylacetamide, is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or research tool.